BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Azidobenzonitrile: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 4-Azidobenzonitrile

Cat. No.: B1268391

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 4-Azidobenzonitrile (CAS
Number: 18523-41-6), a versatile reagent in chemical synthesis and drug development. This
document is intended for researchers, scientists, and professionals in the field, offering detailed
information on its chemical properties, safety data, and key experimental applications.

Core Data Summary

Below is a summary of the key identifiers and physical properties of 4-Azidobenzonitrile.

Property Value

CAS Number 18523-41-6

Molecular Formula C7HaNa4

Molecular Weight 144.13 g/mol

IUPAC Name 4-azidobenzonitrile

Synonyms p-Azidobenzonitrile, 4-Cyanophenyl azide

Safety and Hazard Information
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4-Azidobenzonitrile is classified as a hazardous substance and requires careful handling in a

laboratory setting. The following tables summarize its GHS classification and associated

precautionary statements.

GHS Hazard Classification[1]

. . Hazard
Pictogram(s) Signal Word Hazard Class
Statement(s)
Acute Toxicity, Oral H301: Toxic if
Danger Danger
(Category 3) swallowed
Skin Irritation H315: Causes skin
(Category 2) irritation
Eye Irritation H319: Causes serious
(Category 2A) eye irritation
Specific Target Organ

o i H335: May cause
Toxicity — Single ) o
respiratory irritation
Exposure

GHS Precautionary Statements[1]
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Category Statement(s)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,

Prevention drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/eye

protection/face protection.

P301 + P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.
P302 + P352: IF ON SKIN: Wash with plenty of
soap and water. P304 + P340: IF INHALED:
Remove person to fresh air and keep
Response comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P312:
Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth.

P403 + P233: Store in a well-ventilated place.
Storage Keep container tightly closed. P405: Store
locked up.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Experimental Protocols
Synthesis of 4-Azidobenzonitrile

A common synthetic route to 4-Azidobenzonitrile involves the diazotization of 4-
aminobenzonitrile followed by reaction with sodium azide.

Materials:

e 4-Aminobenzonitrile
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e Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

e Sodium azide (NaNs)

e Sodium hydroxide (NaOH)

o Dichloromethane

o Water

e |ce

Procedure:

e Dissolve 4-aminobenzonitrile in a solution of hydrochloric acid and water.
e Cool the mixture to 0-5 °C in an ice bath.

o Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the temperature
below 5 °C.

« Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.
 In a separate flask, dissolve sodium azide in water and cool to 0-5 °C.

» Slowly add the diazonium salt solution to the sodium azide solution, again keeping the
temperature below 5 °C. Vigorous nitrogen evolution will be observed.

 Allow the reaction mixture to stir for 1-2 hours while slowly warming to room temperature.
o Extract the product with dichloromethane.
o Wash the organic layer with a dilute sodium hydroxide solution and then with water.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield 4-Azidobenzonitrile.
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

4-Azidobenzonitrile is a valuable reagent in "click chemistry,” particularly in the copper-
catalyzed azide-alkyne cycloaddition (CUAAC) to form 1,2,3-triazoles.

Materials:

4-Azidobenzonitrile

A terminal alkyne

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Sodium ascorbate

A suitable solvent (e.g., a mixture of water and t-butanol)

Procedure:

Dissolve 4-Azidobenzonitrile and the terminal alkyne in the chosen solvent system.
e Add an aqueous solution of copper(ll) sulfate pentahydrate to the mixture.

e Add a freshly prepared aqueous solution of sodium ascorbate. The color of the solution may
change, indicating the reduction of Cu(ll) to the catalytic Cu(l) species.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Upon completion, the reaction mixture can be worked up by various methods depending on
the properties of the triazole product, often involving extraction and purification by column
chromatography.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.

Caption: Workflow for the synthesis of 4-Azidobenzonitrile.
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Caption: General workflow for a CUAAC "click” reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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